Cas no 62291-10-5 (2-Propanone, 1-(3-methylphenyl)-3-phenyl-)
62291-10-5 structure
Product Name:2-Propanone, 1-(3-methylphenyl)-3-phenyl-
CAS No:62291-10-5
MF:C16H16O
MW:224.297644615173
CID:450578
PubChem ID:14882321
Update Time:2025-04-19
2-Propanone, 1-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-(3-methylphenyl)-3-phenyl-
- 1-(3-methylphenyl)-3-phenylpropan-2-one
- DTXSID20564977
- SCHEMBL11181344
- 62291-10-5
-
- Inchi: 1S/C16H16O/c1-13-6-5-9-15(10-13)12-16(17)11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3
- InChI Key: LYJZWZPBRCVYIX-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 224.12018
- Monoisotopic Mass: 224.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Propanone, 1-(3-methylphenyl)-3-phenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
62291-10-5 (2-Propanone, 1-(3-methylphenyl)-3-phenyl-) Related Products
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- 20795-51-1(1-Phenylpentan-3-one)
- 6683-92-7(1-Phenyl-2-pentanone)
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